Cas no 118-51-4 (2-Naphthalenesulfonicacid, 4-hydroxy-7-[(4-methoxyphenyl)amino]-)

• Product Name: 2-Naphthalenesulfonicacid, 4-hydroxy-7-[(4-methoxyphenyl)amino]-
• CAS No: 118-51-4
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• CID: 200851
• PubChem ID: 67047
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 4-hydroxy-7-[(4-methoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 4-hydroxy-7-[(4-methoxyphenyl)amino]-
• 4-hydroxy-7-(4-methoxyanilino)naphthalene-2-sulfonic acid
• 4-hydroxy-7-[(4-methoxyphenyl)amino]naphthalen-2-sulphonic acid
• 4-Hydroxy-7-((4-methoxyphenyl)amino)naphthalen-2-sulphonic acid
• 4-hydroxy-7-[(4-methoxyphenyl)amino]naphthalene-2-sulfonic acid
• EINECS 204-257-1
• 4-hydroxy-7-(4-methoxyphenylamino)naphthalene-2-sulfonicacid
• 1-Hydroxy-6-(4-methoxyphenylamino)-3-naphthalenesulfonic acid
• 4-Hydroxy-7-[(4-methoxyphenyl)amino]-2-naphthalenesulfonic acid
• 4-Hydroxy-7-[(4-methoxyphenyl)amino]naphthalen-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 4-hydroxy-7-((4-methoxyphenyl)amino)-
• 2-Naphthalenesulfonic acid, 4-hydroxy-7-[(4-methoxyphenyl)amino]-
• A828HG7RM9
• DTXSID3059476
• SCHEMBL1485978
• W-109432
• 118-51-4
• NS00023816

• Inchi： 1S/C17H15NO5S/c1-23-14-5-2-12(3-6-14)18-13-4-7-16-11(8-13)9-15(10-17(16)19)24(20,21)22/h2-10,18-19H,1H3,(H,20,21,22)
• InChI Key： SERHNKPMCYWTBI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=CC=C(C=C2C=1)NC1C=CC(=CC=1)OC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 345.06700
• Monoisotopic Mass: 345.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 19
• XLogP3: nothing
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.24000
• LogP: 4.69810